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Compound of Interest

Compound Name: 4-Acetamido-9-fluorenone

CAS No.: 42135-35-3

Cat. No.: B1594949

Get Quote

Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Acetamido-9-fluorenone,

tailored for researchers, scientists, and professionals in drug development. It covers the

compound's core properties, a detailed synthesis protocol, potential applications, and essential

safety information.

Compound Identification and Physicochemical
Properties
4-Acetamido-9-fluorenone is a derivative of the polycyclic aromatic hydrocarbon 9-

fluorenone. The introduction of an acetamido group at the 4-position modifies its chemical

properties and opens avenues for further functionalization, making it a compound of interest in

medicinal chemistry and materials science.

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number:

42135-35-3.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1594949#bc-rfq
https://www.benchchem.com/product/b1594949/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetamido-9-fluorenone
https://www.benchchem.com/product/b1594949/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetamido-9-fluorenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetamido-9-fluorenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Properties
A summary of the key physicochemical properties for 4-Acetamido-9-fluorenone is presented

below. These values are critical for experimental design, including solvent selection, reaction

temperature, and analytical method development.

Property Value Source

CAS Number 42135-35-3 PubChem[1]

Molecular Formula C₁₅H₁₁NO₂ PubChem[1]

IUPAC Name N-(9-oxofluoren-4-yl)acetamide PubChem[1]

Molecular Weight 237.25 g/mol PubChem[1]

Monoisotopic Mass 237.078978594 Da PubChem[1]

Synonyms

4-Acetamido-9-fluorenone, N-

(9-Oxo-9H-fluoren-4-

yl)acetamide

PubChem[1]

XLogP3 2.2 PubChem[1]

Hydrogen Bond Donors 1 PubChem[1]

Hydrogen Bond Acceptors 2 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Table 1: Key Physicochemical Properties of 4-Acetamido-9-fluorenone.

Synthesis and Purification
While various methods exist for synthesizing the core fluorenone structure, a specific, multi-

step protocol for 4-Acetamido-9-fluorenone is not extensively detailed in single publications.

[2][3] Therefore, a robust and logical three-step synthesis pathway is proposed, starting from

the commercially available 9-fluorenone. This pathway involves nitration, followed by reduction

of the nitro group to an amine, and subsequent acetylation.

Proposed Synthesis Workflow
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The diagram below outlines the sequential chemical transformations required to synthesize the

target compound from 9-fluorenone.

Step 1: Electrophilic Nitration

Step 2: Nitro Group Reduction

Step 3: N-Acetylation

Final Product

9-Fluorenone
(CAS: 486-25-9)

4-Nitro-9-fluorenone

 HNO₃, H₂SO₄ 

4-Amino-9-fluorenone
(CAS: 4269-15-2)

 SnCl₂, HCl or H₂, Pd/C 

4-Acetamido-9-fluorenone
(CAS: 42135-35-3)

 Acetic Anhydride, Pyridine 

Click to download full resolution via product page

Caption: Proposed three-step synthesis of 4-Acetamido-9-fluorenone.

Detailed Experimental Protocol
Step 1: Synthesis of 4-Nitro-9-fluorenone (Nitration)
The nitration of fluorenone requires careful control of temperature to manage the exothermic

reaction and prevent over-nitration.[4] While various isomers can form, the 2- and 4- positions

are typically favored.
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Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a thermometer,

and a dropping funnel, cool 100 mL of concentrated sulfuric acid to 0-5 °C in an ice-salt bath.

Addition of Reactant: Slowly add 20 g (0.11 mol) of 9-fluorenone to the stirred sulfuric acid,

ensuring the temperature does not exceed 10 °C.

Nitration: Prepare a nitrating mixture by slowly adding 8.5 mL of fuming nitric acid to 25 mL of

concentrated sulfuric acid, keeping the mixture cool. Add this nitrating mixture dropwise to

the fluorenone solution over 1-2 hours, maintaining the reaction temperature below 10 °C.[5]

Reaction Monitoring & Work-up: After the addition is complete, stir the mixture for an

additional 2 hours at 5-10 °C. Monitor the reaction progress using Thin Layer

Chromatography (TLC). Pour the reaction mixture slowly onto 500 g of crushed ice with

vigorous stirring.

Isolation: The precipitated solid is collected by vacuum filtration, washed thoroughly with cold

water until the washings are neutral, and then dried. The crude product will be a mixture of

nitro-isomers.

Purification: Separation of the 4-nitro isomer from other isomers (primarily the 2-nitro isomer)

is achieved via fractional crystallization or column chromatography using a silica gel

stationary phase and a hexane/ethyl acetate solvent gradient.

Step 2: Synthesis of 4-Amino-9-fluorenone (Reduction)
The reduction of the nitro group to a primary amine is a standard transformation. Catalytic

hydrogenation or metal-acid reductions are common, effective methods.[6]

Reaction Setup: To a solution of 10 g (0.044 mol) of purified 4-Nitro-9-fluorenone in 200 mL

of ethanol, add 25 g (0.11 mol) of tin(II) chloride dihydrate (SnCl₂·2H₂O).

Reduction: Heat the mixture to reflux and slowly add 50 mL of concentrated hydrochloric acid

dropwise. The reaction is typically complete within 2-4 hours, which can be confirmed by

TLC analysis showing the disappearance of the starting material.

Work-up and Neutralization: Cool the reaction mixture to room temperature and pour it into a

beaker containing ice. Carefully neutralize the acidic solution by the slow addition of a
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concentrated sodium hydroxide solution until the pH is basic (pH > 10). This will precipitate

tin hydroxides.

Extraction and Isolation: Extract the aqueous slurry with ethyl acetate (3 x 100 mL). Combine

the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield crude 4-Amino-9-fluorenone.

Purification: The crude product can be purified by recrystallization from an ethanol/water

mixture or by column chromatography if necessary. The pure compound has the CAS

number 4269-15-2.[7]

Step 3: Synthesis of 4-Acetamido-9-fluorenone (Acetylation)
The final step is the N-acetylation of the primary aromatic amine. This is a high-yielding and

straightforward reaction.

Reaction Setup: Dissolve 5 g (0.026 mol) of 4-Amino-9-fluorenone in 50 mL of pyridine in a

flask equipped with a magnetic stirrer. Cool the solution in an ice bath.

Acetylation: Slowly add 3.5 mL (0.037 mol) of acetic anhydride to the cooled solution. After

the addition, remove the ice bath and allow the reaction to stir at room temperature for 4-6

hours.

Reaction Monitoring & Quenching: Monitor the reaction by TLC. Once the starting amine is

consumed, quench the reaction by slowly pouring the mixture into 200 mL of ice-cold water.

Isolation and Purification: The precipitated product, 4-Acetamido-9-fluorenone, is collected

by vacuum filtration. Wash the solid extensively with water, followed by a small amount of

cold ethanol to remove residual pyridine. The product can be further purified by

recrystallization from ethanol to yield a pure crystalline solid.

Applications in Research and Drug Development
The fluorenone scaffold is a "privileged structure" in medicinal chemistry and materials science

due to its rigid, planar, and electron-deficient nature, which allows for diverse biological

interactions and favorable photophysical properties.[3][8]
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Established Roles of Fluorenone Derivatives
Derivatives of 9-fluorenone have been extensively investigated for a wide range of applications:

Drug Development: The core structure is found in molecules with anticancer, antiviral,

antimicrobial, and antispasmodic activities.[3][9][10][11] For example, the well-known

antiviral drug Tilorone features a fluorenone core.[12]

Materials Science: Their unique photoelectric properties make them suitable for use in

organic light-emitting diodes (OLEDs), solar cells, and fluorescent probes.[9][13]

Biochemical Tools: Functionalized fluorenones serve as fluorescent markers for studying the

structure and function of biomolecules like proteins and DNA.[9]

Potential of 4-Acetamido-9-fluorenone
The presence of the acetamido group at the 4-position provides a key site for hydrogen

bonding and can modulate the compound's solubility and electronic properties. While specific

research on 4-Acetamido-9-fluorenone is not as extensive as its parent compound, its

structure suggests significant potential as:

An Intermediate for Drug Candidates: The acetamido group can be a precursor or a key

pharmacophoric element. Research on related 9-fluorenon-4-carboxamides has shown

potential anti-herpetic and immunomodulatory properties, suggesting that substitution at the

4-position is a viable strategy for developing bioactive compounds.[14]

A Candidate for Anticancer Screening: The National Cancer Institute (NCI) has included 4-
Acetamido-9-fluorenone in its Developmental Therapeutics Program (DTP), indicating

interest in its potential anticancer activity.[1]

The diagram below illustrates the central role of the fluorenone core and the diverse

applications that arise from its functionalization.
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Caption: Application landscape of the functionalized 9-fluorenone core.

Safety, Handling, and Storage
As a substituted aromatic ketone and amide, 4-Acetamido-9-fluorenone requires careful

handling in a laboratory setting.

Hazard Identification
Based on aggregated GHS data, 4-Acetamido-9-fluorenone is classified with the following

hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and chemical safety goggles.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or vapors.
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Exposure Avoidance: Avoid direct contact with skin and eyes. In case of contact, rinse the

affected area immediately and thoroughly with water.

Waste Disposal: Dispose of chemical waste in accordance with local, state, and federal

regulations. Do not allow the product to enter drains.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from strong oxidizing agents and sources of ignition.

References
PubChem. (n.d.). 4-Acetamido-9-fluorenone. National Center for Biotechnology

Information. Retrieved from [Link]

Cheméo. (n.d.). 4-Acetamido-9-fluorenone. Retrieved from [Link]

Royal Society of Chemistry. (n.d.). Highly efficient synthesis of 9-fluorenones from 9H-

fluorenes by air oxidation. Green Chemistry. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Fluorenone synthesis. Retrieved from [Link]

ResearchGate. (n.d.). Nitration of fluorenones 1, 2a, and 2b. Retrieved from [Link]

Organic Syntheses. (n.d.). 2,4,7-trinitrofluorenone. Retrieved from [Link]

ResearchGate. (2025, October 30). Modification of Fluorene and Fluorenone Core via C-H

Functionalization. Retrieved from [Link]

University of Groningen. (2022, January 1). Fluorene-Based Multicomponent Reactions.

Retrieved from [Link]

ResearchGate. (2020, November 25). A Perspective on Synthesis and Applications of

Fluorenones. Retrieved from [Link]

Google Patents. (n.d.). CN1962597A - Oxidation preparation method for 9- fluorenone
compound from fluorine compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1594949/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetamido-9-fluorenone
https://pubchem.ncbi.nlm.nih.gov/compound/235270
https://www.benchchem.com/product/b1594949/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetamido-9-fluorenone
https://www.chemeo.com/cid/75-802-1/4-Acetamido-9-fluorenone
https://pubs.rsc.org/en/content/articlelanding/2007/gc/b709511a
https://www.organic-chemistry.org/namedreactions/fluorenone-synthesis.shtm
https://www.researchgate.net/figure/Nitration-of-fluorenones-1-2a-and-2b_tbl2_228800539
http://www.orgsyn.org/demo.aspx?prep=cv4p0936
https://www.researchgate.net/publication/280946266_Modification_of_Fluorene_and_Fluorenone_Core_via_C-H_Functionalization
https://research.rug.nl/en/publications/fluorene-based-multicomponent-reactions
https://www.researchgate.net/publication/346332766_A_Perspective_on_Synthesis_and_Applications_of_Fluorenones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sciencemadness Discussion Board. (2014, August 14). Amide handling precautions?.

Retrieved from [Link]

ResearchGate. (n.d.). Fluorenones with applications in material sciences and organic

synthesis. Retrieved from [Link]

PubChemLite. (n.d.). 4-acetamido-9-fluorenone (C15H11NO2). Retrieved from [Link]

Solubility of Things. (n.d.). Amides: Structure, Properties, and Reactions. Retrieved from

[Link]

MDPI. (n.d.). Design and Synthesis of Novel Amino and Acetamidoaurones with

Antimicrobial Activities. Retrieved from [Link]

OpenBU. (2011, October 11). Borohydride Reduction of Fluorenone. Retrieved from [Link]

Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

PubChem. (n.d.). Fluorenone. National Center for Biotechnology Information. Retrieved from

[Link]

JOCPR. (n.d.). Preparation of various Schiff's bases of 9-fluorenone and its biological

application. Retrieved from [Link]

ResearchGate. (n.d.). 9-Fluorenone derivatives drugs. Retrieved from [Link]

ACS Publications. (n.d.). Fluorenone Synthesis by Palladacycle-Catalyzed Sequential

Reactions of 2-Bromobenzaldehydes with Arylboronic Acids. Organic Letters. Retrieved from

[Link]

ResearchGate. (n.d.). 9-fluorenon-4-carboxamides. Retrieved from [Link]

PubMed. (n.d.). Methodology for in situ protection of aldehydes and ketones using

trimethylsilyl trifluoromethanesulfonate and phosphines: selective alkylation and reduction of

ketones, esters, amides, and nitriles. Retrieved from [Link]

PubMed Central. (n.d.). Nitroreduction: A Critical Metabolic Pathway for Drugs,

Environmental Pollutants, and Explosives. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.sciencemadness.org/whisper/viewthread.php?tid=21711
https://www.researchgate.net/figure/Fluorenones-with-applications-in-material-sciences-and-organic-synthesis_fig2_346332766
https://www.benchchem.com/product/b1594949/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetamido-9-fluorenone
https://pubchemlite.deepchem.io/compound/235270
https://www.solubilityofthings.com/organic_chemistry/amides_structure_properties_and_reactions
https://www.mdpi.com/1422-0067/18/1/160
https://open.bu.edu/handle/2144/22906
http://www.orgsyn.org/hazard.aspx?ID=39
https://pubchem.ncbi.nlm.nih.gov/compound/10241
https://jocpr.com/vol6-iss4-2014/JCPR-2014-6-4-1065-1070.pdf
https://www.researchgate.net/figure/9-Fluorenone-derivatives-drugs_fig1_372993077
https://pubs.acs.org/doi/10.1021/ol200813f
https://www.researchgate.net/figure/9-fluorenon-4-carboxamides_tbl1_23223611
https://pubmed.ncbi.nlm.nih.gov/25581335/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4878822/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


OpenBU. (2011, October 11). Borohydride Reduction of Fluorenone. Retrieved from [Link]

LMU Munich. (2023, December 12). Total synthesis of fluorenones, 4-azafluorenones and

related natural products. Retrieved from [Link]

YouTube. (2021, April 9). Reduction of 9-Fluorenone. Retrieved from [Link]

Google Patents. (n.d.). WO2017177531A1 - Method for preparing 9-fluorenone from
fluorene.

ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary

Aromatic Amines. Retrieved from [Link]

YouTube. (2021, April 30). Reduction of 9-Fluorenone Lab Experiment. Retrieved from [Link]

Chemsrc. (n.d.). 9-Fluorenone. Retrieved from [Link]

Universal Journal of Pharmaceutical Research. (n.d.). study of some fluoren-9-one

thiosemicarbazones: synthesis, catalytic effects and spectral characterization. Retrieved

from [Link]

Chemchart. (n.d.). 4-aza-9-fluorenone (3882-46-0). Retrieved from [Link]

Watson International. (n.d.). 9-Fluorenone CAS 486-25-9. Retrieved from [Link]

PubMed Central. (2015, April 8). Chemoselective O-acylation of hydroxyamino acids and

amino alcohols under acidic reaction conditions: History, scope and applications. Retrieved

from [Link]

Wikipedia. (n.d.). Fluorenone. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://open.bu.edu/handle/2144/22906
https://edoc.ub.uni-muenchen.de/32470/
https://www.youtube.com/watch?v=k_jH6n-1y4Q
https://pubs.acs.org/doi/10.1021/acs.chas.3c00057
https://www.youtube.com/watch?v=VlQIcQyX-Gk
https://www.chemsrc.com/en/cas/486-25-9_24847.html
https://uprofficial.com/wp-content/uploads/2023/07/3-4.pdf
https://chem-chart.com/compound/3882-46-0
https://www.watson-int.com/9-fluorenone-cas-486-25-9/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4402613/
https://en.wikipedia.org/wiki/Fluorenone
https://www.benchchem.com/product/b1594949?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4-Acetamido-9-fluorenone | C15H11NO2 | CID 235270 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Fluorenone synthesis [organic-chemistry.org]

3. researchgate.net [researchgate.net]

4. pdf.benchchem.com [pdf.benchchem.com]

5. Organic Syntheses Procedure [orgsyn.org]

6. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and
Explosives - PMC [pmc.ncbi.nlm.nih.gov]

7. scbt.com [scbt.com]

8. research.rug.nl [research.rug.nl]

9. Applications of Fluorene Derivatives in Materials Science, Drug Development, and
Biochemistry-Beijing Entrepreneur Science & Trading Co., Ltd [entrepreneur-cn.com]

10. jocpr.com [jocpr.com]

11. ujpronline.com [ujpronline.com]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Acetamido-9-
fluorenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594949/docs#an-in-depth-technical-guide-to-4-
acetamido-9-fluorenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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